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An In-depth Technical Guide to the Physicochemical Properties of Propyne: Boiling and

Melting Points

Introduction
Propyne (CH₃C≡CH), also known as methylacetylene, is the second simplest member of the

alkyne family of hydrocarbons.[1] It is a colorless, flammable gas with a characteristic sweet

odor at standard temperature and pressure.[2][3] Propyne is of significant interest to

researchers in various fields due to its utility as a three-carbon building block in organic

synthesis, its application as a high-performance rocket fuel, and its role as a component in

MAPP gas for welding.[2][4][5] A thorough understanding of its fundamental physical properties,

particularly its boiling and melting points, is critical for its safe handling, storage, and

application in drug development and other advanced scientific endeavors. This guide provides

a detailed examination of propyne's thermal phase-transition properties, the underlying

molecular principles governing them, and the experimental protocols for their determination.

Physicochemical Properties of Propyne
The physical characteristics of propyne are dictated by its molecular structure and mass. As a

small hydrocarbon, it exhibits low boiling and melting points. A summary of its key quantitative

properties is presented below for clear reference and comparison.

Data Presentation: Summary of Propyne's Physical Properties
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Property Value Source(s)

Boiling Point -23.2 °C / 250.0 K / -9.8 °F [2][4][5][6]

Melting Point -102.7 °C / 170.5 K / -152.9 °F [2][4][6][7]

Molecular Formula C₃H₄ [1][2][5][8][9]

Molar Mass 40.0639 g/mol [2][4][5]

Appearance Colorless gas [4][8]

Odor Sweet [2][3][10]

Density (liquid) 0.53 g/cm³ at boiling point [2][4][5]

Vapor Pressure 5.2 atm at 20 °C [2][4]

Dipole Moment 0.78 D [2]

Note: Minor variations in reported values exist across different sources; the most frequently

cited values are presented here.[3][8][10][11]

Molecular Structure and Intermolecular Forces
The boiling and melting points of a substance are direct consequences of the strength of its

intermolecular forces (IMFs). For propyne, these forces are governed by its specific molecular

geometry and electronic structure.

Propyne's structure, CH₃C≡CH, features a linear geometry around the carbon-carbon triple

bond, consistent with sp hybridization of the two acetylenic carbons.[2][12] The molecule

possesses a C₃ᵥ symmetry point group.[2]

The primary intermolecular interactions in propyne are weak van der Waals forces, specifically

London dispersion forces.[2] These forces arise from temporary fluctuations in electron

distribution and are generally weak, which accounts for propyne's low boiling point relative to

its molecular weight.[2] Although the molecule has a small net dipole moment of approximately

0.78 Debye, the resulting dipole-dipole interactions are minimal and contribute only slightly to

the overall intermolecular attraction.[2][13] The acetylenic proton is only weakly acidic, making

hydrogen bonding capability negligible.[2] Therefore, the energy required to overcome these
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forces and transition from the solid to liquid phase (melting) or liquid to gas phase (boiling) is

correspondingly low.

Experimental Protocols for Determination of Boiling
and Melting Points
Determining the boiling and melting points of a substance that is a gas at standard conditions,

such as propyne, requires specialized laboratory procedures involving cryogenic

temperatures. While specific research papers detailing the original determinations are not

always accessible, the methodologies adhere to established physical chemistry principles.

Experimental Protocol: Boiling Point Determination
The boiling point of propyne is measured at a controlled atmospheric pressure (typically 760

mmHg).

Condensation: Gaseous propyne is passed through a condenser cooled by a cryogen (e.g.,

a dry ice/acetone bath or liquid nitrogen) to liquefy the gas into a collection flask.

Temperature Equilibration: A calibrated low-temperature thermometer or thermocouple is

placed in the vapor phase just above the surface of the liquid propyne. The flask is equipped

with a heating mantle or is allowed to warm slowly.

Boiling: As the liquid warms, it begins to boil, creating a constant reflux of vapor. The system

is allowed to equilibrate, at which point the temperature of the vapor phase becomes

constant.

Measurement: The stable temperature recorded during vigorous boiling at standard pressure

is the boiling point.[10] For propyne, this value is approximately -23.2 °C.[6]

Experimental Protocol: Melting Point Determination
Sample Preparation: Propyne is first condensed into a liquid as described above and then

further cooled using a more powerful cryogen (e.g., liquid nitrogen) until it completely

solidifies.
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Apparatus: The solid sample is placed in a melting point apparatus equipped with a cryostat

for precise temperature control. A calibrated temperature probe is embedded in the solid

sample.

Controlled Heating: The cryostat is programmed to warm the sample at a very slow, constant

rate (e.g., 0.5-1.0 °C per minute).

Phase Observation: The sample is observed for the first signs of melting and the

temperature at which the last of the solid melts while in equilibrium with the liquid. The

temperature at which the solid and liquid phases are in equilibrium is the melting point. A

plateau in the temperature-time graph indicates the phase transition.

Measurement: For propyne, this equilibrium temperature is observed at approximately

-102.7 °C.[2][4][6]

Visualization: Pathway from Structure to Physical
Properties
The logical relationship between propyne's molecular characteristics and its macroscopic

physical properties can be visualized as a direct causal pathway. The molecular structure

dictates the types and magnitudes of intermolecular forces, which in turn determine the energy

required for phase transitions.
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Logical Flow from Propyne Structure to Physical Properties

Propyne Molecular Structure
(CH₃C≡CH)
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Resulting Intermolecular Forces (IMFs)

give rise to

Dominant: London Dispersion Forces
(Weak)

Minor: Dipole-Dipole Interactions
(Small 0.78 D Dipole Moment)
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Caption: Logical pathway from molecular structure to physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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